1,2-Thiazinane-6-carboxylic acid 1,1-dioxide
Overview
Description
1,2-Thiazinane-6-carboxylic acid 1,1-dioxide is a heterocyclic compound . It is a fully saturated thiazine six-membered ring containing two hetero-atoms nitrogen and sulfur . It is a part of the thiazinane family, which is known for its importance in disease treatment .
Molecular Structure Analysis
The molecular structure of 1,2-Thiazinane-6-carboxylic acid 1,1-dioxide includes a six-membered ring with nitrogen and sulfur atoms . The Inchi Code for this compound is1S/C5H9NO4S/c7-5(8)4-2-1-3-6-11(4,9)10/h4,6H,1-3H2,(H,7,8) . Chemical Reactions Analysis
While specific chemical reactions involving 1,2-Thiazinane-6-carboxylic acid 1,1-dioxide are not detailed in the literature, thiazinane derivatives in general have been studied for their chemical reactivity .Physical And Chemical Properties Analysis
The physical form of 1,2-Thiazinane-6-carboxylic acid 1,1-dioxide is a powder . Its molecular weight is 179.2 . The compound is stored at room temperature .Scientific Research Applications
- 1,1-dioxo-1lambda6,2-thiazinane-6-carboxylic acid derivatives have shown potential as antiviral agents. For instance, some compounds exhibit anti-HIV activity, which could be valuable in the fight against AIDS .
- The cyclic sulfamoyl acetamide esters derived from this compound have been investigated. These esters possess interesting structural features and may find applications in drug development .
- Thiazinane derivatives participate in chalcone synthesis. Formation of chalcones followed by cyclization with diphenylthiourea has been achieved using this compound as a precursor .
Antiviral Activity
Sulfamoyl Acetamide Esters
Chalcone Synthesis
Safety and Hazards
Mechanism of Action
Target of Action
Thiazinane derivatives have been shown to have a broad range of biological activities, including anti-hiv activity .
Mode of Action
It is known that thiazinane derivatives can interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Thiazinane derivatives have been shown to influence a variety of biochemical pathways, depending on their specific targets .
Result of Action
Thiazinane derivatives have been associated with a range of biological effects, depending on their specific targets .
properties
IUPAC Name |
1,1-dioxothiazinane-6-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO4S/c7-5(8)4-2-1-3-6-11(4,9)10/h4,6H,1-3H2,(H,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUDBYCNICNCULO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(S(=O)(=O)NC1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Thiazinane-6-carboxylic acid 1,1-dioxide | |
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